Cas no 59979-03-2 (Thiocillin III)

• Product name: Thiocillin III
• CAS No: 59979-03-2
• MF: C₄₉H₅₁N₁₃O₉S₆
• MW: 1158.4009411335
• CID: 2054097
• PubChem ID: 139589171

Thiocillin III Chemical and Physical Properties

Names and Identifiers

• Thiocillin III
• 59979-03-2
• CHEBI:223933

• Inchi： InChI=1S/C49H51N13O9S6/c1-9-25(38(65)50-13-21(5)63)52-39(66)29-16-74-47(57-29)33-19-75-46(59-33)27-12-11-24-37(51-27)28-14-76-49(54-28)36(23(7)71-8)62-42(69)32-18-77-48(58-32)34(20(3)4)60-40(67)31-17-73-45(56-31)26(10-2)53-43(70)35(22(6)64)61-41(68)30-15-72-44(24)55-30/h9-12,14-23,34-36,63-64H,13H2,1-8H3,(H,50,65)(H,52,66)(H,53,70)(H,60,67)(H,61,68)(H,62,69)/b25-9+,26-10-
• InChI Key： XNGPWJFNCGGKBM-ZVXVULLBSA-N
• SMILES： COC(C)C1NC(=O)c2csc(n2)C(NC(=O)c2csc(n2)\C(NC(=O)C(NC(=O)c2csc(n2)-c2ccc(nc2-c2csc1n2)-c1nc(cs1)-c1nc(cs1)C(=O)N\C(=C\C)C(=O)NCC(C)O)C(C)O)=C\C)C(C)C

Computed Properties

• Exact Mass: 1157.22569730Da
• Monoisotopic Mass: 1157.22569730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 77
• Rotatable Bond Count: 11
• Complexity: 2190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.592
• Topological Polar Surface Area: 484Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles